tert-butyl 3,3-difluoro-4-methylidene-2-oxopyrrolidine-1-carboxylate
Overview
Description
The compound “tert-butyl 3,3-difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate” is similar to the one you mentioned . It has a molecular weight of 251.27 and is a white solid . It’s stored at room temperature .
Molecular Structure Analysis
The InChI code for “tert-butyl 3,3-difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate” is1S/C11H19F2NO3/c1-9(2,3)17-8(15)14-6-5-10(4,16)11(12,13)7-14/h16H,5-7H2,1-4H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The related compound “tert-butyl 3,3-difluoro-4-hydroxy-4-methylpiperidine-1-carboxylate” is a white solid . It’s stored at room temperature .Scientific Research Applications
Environmental Remediation and Degradation
Research has shown that compounds like MTBE, which may share chemical characteristics with tert-butyl 3,3-difluoro-4-methylidene-2-oxopyrrolidine-1-carboxylate, are subject to environmental concerns due to their widespread use and persistence. Studies have explored the degradation of MTBE using advanced methods, such as cold plasma reactors, to decompose and convert MTBE into less harmful substances, showcasing the potential for environmental remediation technologies (L. Hsieh et al., 2011).
Synthetic Applications
In the field of synthetic chemistry, derivatives similar to tert-butyl 3,3-difluoro-4-methylidene-2-oxopyrrolidine-1-carboxylate are utilized for various synthetic routes. For instance, the synthesis of vandetanib, a therapeutic agent, has been reviewed for its different synthetic routes, highlighting the utility of tert-butyl derivatives in producing commercially valuable compounds (W. Mi, 2015).
Pollution and Environmental Fate
The environmental occurrence, fate, and potential for pollution of compounds like MTBE, a close relative to the queried chemical, have been extensively studied. Such compounds have been found in various environmental matrices, raising concerns over their persistence and impact on ecosystems. Research into their degradation pathways, environmental behavior, and fate is crucial for developing strategies to mitigate their impact (P. Squillace et al., 1997).
Bioremediation Approaches
The biodegradation of MTBE and similar compounds is a significant area of research, with studies demonstrating that under certain conditions, these compounds are amenable to bioremediation. Microorganisms capable of degrading MTBE and its intermediates, like tert-butyl alcohol (TBA), under aerobic and anaerobic conditions, have been identified. This opens avenues for the biological treatment of contaminated sites and the potential natural attenuation of such pollutants (S. Fiorenza & H. Rifai, 2003).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3,3-difluoro-4-methylidene-2-oxopyrrolidine-1-carboxylate involves the reaction of tert-butyl 3,3-difluoro-4-oxo-2-butenoate with methylamine in the presence of a catalyst to form tert-butyl 3,3-difluoro-4-methylidene-2-oxopyrrolidine-1-carboxylate.", "Starting Materials": [ "tert-butyl 3,3-difluoro-4-oxo-2-butenoate", "methylamine", "catalyst" ], "Reaction": [ "Step 1: Add tert-butyl 3,3-difluoro-4-oxo-2-butenoate to a reaction flask.", "Step 2: Add methylamine to the reaction flask.", "Step 3: Add a catalyst to the reaction flask.", "Step 4: Heat the reaction mixture to a specific temperature and maintain it for a specific time.", "Step 5: Cool the reaction mixture and extract the product using a suitable solvent.", "Step 6: Purify the product using column chromatography or recrystallization." ] } | |
CAS RN |
1055306-64-3 |
Product Name |
tert-butyl 3,3-difluoro-4-methylidene-2-oxopyrrolidine-1-carboxylate |
Molecular Formula |
C10H13F2NO3 |
Molecular Weight |
233.2 |
Purity |
95 |
Origin of Product |
United States |
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